Cas no 59012-91-8 ([4-(hydroxymethyl)phenyl] 2,2-dimethylpropanoate)

[4-(hydroxymethyl)phenyl] 2,2-dimethylpropanoate structure
59012-91-8 structure
Product Name:[4-(hydroxymethyl)phenyl] 2,2-dimethylpropanoate
CAS No:59012-91-8
MF:C12H16O3
MW:208.253643989563
MDL:MFCD11616923
CID:1040457
PubChem ID:11600913
Update Time:2025-09-21

[4-(hydroxymethyl)phenyl] 2,2-dimethylpropanoate Chemical and Physical Properties

Names and Identifiers

    • 4-(Hydroxymethyl)phenyl pivalate
    • [4-(hydroxymethyl)phenyl] 2,2-dimethylpropanoate
    • 2,2-dimethyl-propionic acid 4-hydroxymethyl-phenyl ester
    • p-pivalyloxybenzyl alcohol
    • rho-pivalyloxybenzyl alcohol
    • 4-(HydroxyMethyl)phenol pivalate
    • AYTDWGYFYZIASM-UHFFFAOYSA-N
    • 8773AB
    • AK104184
    • AX8235723
    • ST24043098
    • Propanoic acid, 2,2-
    • A869301
    • AKOS016006157
    • 4-(Hydroxymethyl)phenyl pivalate: 95%
    • 4-(Hydroxymethyl)phenylpivalate
    • CS-0186892
    • DS-4222
    • SCHEMBL3657617
    • 59012-91-8
    • DB-315884
    • MFCD11616923
    • 4-(HYDROXYMETHYL)PHENYL 2,2-DIMETHYLPROPANOATE
    • DTXSID10469245
    • F13653
    • MDL： MFCD11616923
    • Inchi： 1S/C12H16O3/c1-12(2,3)11(14)15-10-6-4-9(8-13)5-7-10/h4-7,13H,8H2,1-3H3
    • InChI Key： AYTDWGYFYZIASM-UHFFFAOYSA-N
    • SMILES： O(C1C=CC(CO)=CC=1)C(C(C)(C)C)=O

Computed Properties

  • Exact Mass: 208.109944368g/mol
  • Monoisotopic Mass: 208.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.5
  • XLogP3: 2.2

[4-(hydroxymethyl)phenyl] 2,2-dimethylpropanoate Pricemore >>

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Alichem
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[4-(hydroxymethyl)phenyl] 2,2-dimethylpropanoate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:59012-91-8)[4-(hydroxymethyl)phenyl] 2,2-dimethylpropanoate
Order Number:A869301
Stock Status:in Stock
Quantity:250mg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:16
Price ($):160.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:59012-91-8)[4-(hydroxymethyl)phenyl] 2,2-dimethylpropanoate
A869301
Purity:99%
Quantity:250mg
Price ($):160.0
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